Cas no 1808707-05-2 ((1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride)

(1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride is a chiral cyclopentylamine derivative featuring a 3,5-difluorophenoxy substituent. Its stereospecific (1S,2R) configuration ensures precise molecular interactions, making it valuable for pharmaceutical and agrochemical research. The hydrochloride salt enhances stability and solubility, facilitating handling and formulation. The difluorophenoxy group contributes to its potential as a bioactive intermediate, particularly in the development of enzyme inhibitors or receptor modulators. This compound’s well-defined structure and high purity make it suitable for mechanistic studies and structure-activity relationship (SAR) investigations. Its synthetic versatility allows for further functionalization, supporting diverse applications in medicinal chemistry and drug discovery.

(1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride structure

1808707-05-2 structure

Product Name:(1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride

CAS No:1808707-05-2

MF:C₁₁H₁₄ClF₂NO

MW:249.684769153595

MDL:MFCD32858384

CID:5181937

PubChem ID:119031308

Update Time:2025-10-19

(1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride
- Z2064883741
- (1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine;hydrochloride
- MDL： MFCD32858384
- Inchi： 1S/C11H13F2NO.ClH/c12-7-4-8(13)6-9(5-7)15-11-3-1-2-10(11)14;/h4-6,10-11H,1-3,14H2;1H/t10-,11+;/m0./s1
- InChI Key： BDFRYGKBOALYAW-VZXYPILPSA-N
- SMILES： Cl.FC1C=C(C=C(C=1)O[C@@H]1CCC[C@@H]1N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 205
Topological Polar Surface Area: 35.2

(1S,2R)-2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride Pricemore >>

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